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Introduction

SB 203580 is a highly selective, potent, and cell-permeable inhibitor of p38 mitogen-activated
protein kinase (MAPK). It exerts its inhibitory effect by binding to the ATP pocket of the kinase.
SB 203580 sulfone is a significant analog of SB 203580 and is also recognized for its role in
inhibiting the p38 MAPK pathway. Specifically, SB 203580 sulfone has been shown to inhibit
IL-1 production in monocytes and bind competitively to CSAID binding proteins (CSBP),
thereby inhibiting stress response signaling.[1]

The p38 MAPK signaling cascade is a crucial pathway that responds to inflammatory cytokines
and environmental stress, playing a key role in cellular processes such as proliferation,
differentiation, and apoptosis.[2][3] Given their targeted action, SB 203580 and its sulfone
analog are invaluable tools for dissecting the physiological roles of the p38 MAPK pathway and
for the discovery of novel therapeutics targeting this cascade. These application notes provide
detailed protocols for utilizing SB 203580 sulfone in both in vitro and cell-based kinase activity
assays.

Quantitative Data Summary: Inhibitory Activity
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The inhibitory concentrations of SB 203580 and its sulfone analog vary across different kinase
isoforms and cellular contexts. The following table summarizes the reported IC50 values.

Compound Target/Process IC50 Value Notes

A cell-based assay
IL-1 Production measuring a
SB 203580 Sulfone o 0.2 uM
Inhibition (Monocytes) downstream effect of

p38 inhibition.[1]

CSBP-mediated N o
Competitive binding

Stress Response 0.03 pM
) ) assay.[1]
Signaling
In vitro kinase assay.
SB 203580 SAPK2a/p38a 50 nM
[41[5]
In vitro kinase assay.
SAPK2b/p3832 500 nM
[41[5]
In vitro kinase assay.
p38a 16 nM
[6]
Identified as a
RIPK2 46 nM potential off-target
kinase.[6]
Reactivating Kinase In vitro kinase assay.
0.6 uM
(RK/p38) [7]

p38 MAPK Signaling Pathway

The diagram below illustrates the p38 MAPK signaling cascade. Extracellular stimuli, such as
stress and inflammatory cytokines, activate upstream kinases (MAPKKS), which in turn
phosphorylate and activate p38 MAPK. Activated p38 then phosphorylates various downstream
targets, including transcription factors and other kinases like MAPKAPK?2, leading to a cellular
response. SB 203580 and SB 203580 sulfone inhibit the catalytic activity of p38 MAPK,
blocking the downstream signaling.[2][8]
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Prepare Serial Dilutions Prepare Kinase Reaction Mix
of SB 203580 Sulfone (Kinase, Substrate, Buffer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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